Cas no 2340294-01-9 (3-(2-Methoxy-4-methylphenyl)picolinic acid)

• Product Name: 3-(2-Methoxy-4-methylphenyl)picolinic acid
• CAS No: 2340294-01-9
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD31916189
• CID: 4784472
• Update Time: 2025-06-15

3-(2-Methoxy-4-methylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-4-methylphenyl)picolinic acid

• MDL： MFCD31916189
• Inchi： 1S/C14H13NO3/c1-9-5-6-10(12(8-9)18-2)11-4-3-7-15-13(11)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key： FWVPKBSWPGBLPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C1=CC=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 3-(2-Methoxy-4-methylphenyl)picolinic acid

Introduction to 3-(2-Methoxy-4-methylphenyl)picolinic Acid (CAS No. 2340294-01-9)

3-(2-Methoxy-4-methylphenyl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. With the CAS number 2340294-01-9, this compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 3-(2-Methoxy-4-methylphenyl)picolinic acid, including its aromatic ring system and functional groups, make it a promising candidate for further investigation in drug discovery and molecular biology.

The compound's molecular structure consists of a benzene ring substituted with a methoxy group at the 2-position and a methyl group at the 4-position, coupled with a picolinic acid moiety. This unique arrangement contributes to its distinct chemical properties and reactivity, which are of great interest to researchers exploring novel synthetic pathways and pharmacological targets. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups enhances its versatility in various chemical transformations.

In recent years, there has been growing interest in picolinic acid derivatives due to their reported bioactivities, including anti-inflammatory, antioxidant, and anticancer properties. 3-(2-Methoxy-4-methylphenyl)picolinic acid is no exception, and preliminary studies have suggested that it may exhibit similar beneficial effects. The compound's ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold for developing new therapeutic agents.

One of the most compelling aspects of 3-(2-Methoxy-4-methylphenyl)picolinic acid is its potential role in modulating metabolic pathways. Research has indicated that picolinic acid derivatives can influence key enzymes involved in energy metabolism, such as mitochondrial respiratory chain complexes. This suggests that compounds like 3-(2-Methoxy-4-methylphenyl)picolinic acid may have applications in treating metabolic disorders, including diabetes and obesity. Furthermore, its structural similarity to natural products like nicotinic acid has led researchers to explore its potential as a precursor for synthesizing more complex bioactive molecules.

The synthesis of 3-(2-Methoxy-4-methylphenyl)picolinic acid presents an intriguing challenge for organic chemists. The introduction of both methoxy and methyl groups at specific positions on the benzene ring requires precise control over reaction conditions to achieve high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methods not only enhance the synthetic route but also open up possibilities for modifying the compound further to improve its pharmacological properties.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-(2-Methoxy-4-methylphenyl)picolinic acid at the molecular level. Molecular modeling studies have helped researchers predict how this compound might bind to biological targets, providing insights into its potential mechanisms of action. These computational approaches are often combined with experimental validation to accelerate the drug discovery process.

The pharmacological profile of 3-(2-Methoxy-4-methylphenyl)picolinic acid is still under active investigation, but early findings are promising. In vitro studies have shown that it can inhibit certain inflammatory pathways by modulating key signaling molecules. Additionally, its antioxidant properties suggest that it may protect against oxidative stress-related diseases. These effects make it an attractive candidate for further clinical development.

Another area of interest is the potential application of 3-(2-Methoxy-4-methylphenyl)picolinic acid in neurodegenerative diseases. Picolinic acid derivatives have been studied for their ability to interact with neurotransmitter systems, which could be beneficial in conditions like Alzheimer's disease or Parkinson's disease. While more research is needed to confirm these effects, the preliminary data are encouraging and warrant further exploration.

The environmental impact of synthesizing and using 3-(2-Methoxy-4-methylphenyl)picolinic acid is also a consideration in modern research practices. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches not only benefit the environment but also make the production process more cost-effective and scalable.

In conclusion, 3-(2-Methoxy-4-methylphenyl)picolinic acid (CAS No. 2340294-01-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structure, combined with promising biological activities, makes it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in medicine and biotechnology.